Cas no 30743-41-0 (all-trans-Neoxanthin)

• Product Name: all-trans-Neoxanthin
• CAS No: 30743-41-0
• MF: C₄₀H₅₆O₄
• MW: 600.870252609253
• CID: 314732
• PubChem ID: 5281247
• Update Time: 2025-10-30

all-trans-Neoxanthin Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene,6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy-,(3S,3'S,5R,5'R,6R,6'S)-
• all-E-Neoxanthin
• all-trans-Neoxanthin
• all-trans-Trollixanthin
• b-Carotene,6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy- (8CI)
• Neoxanthin X
• Trolliflor
• Trollixanthin(6CI,7CI)
• C08606
• CHEBI:25501
• Q27104219
• SCHEMBL97606
• PGYAYSRVSAJXTE-CLONMANBSA-N
• (3S,5R,6R,3'S,5'R,6'S)-6,7-didehydro-5',6'-epoxy-5,6,5',6'-tetrahydro-beta,beta-carotene-3,5,3'-triol
• Neoxanthin
• trans-neoxanthin
• CHEBI:32446
• DTXSID60415095
• (1R,3R)-6-{(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO[4.1.0]HEPT-1-YL]-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE}-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
• (3S,3'S,5R,5'R,6R,6'S,8R)-6,7-didehydro-5,5',6,6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,3',5-triol
• 30743-41-0
• LMPR01070290

• Inchi： 1S/C40H56O4/c1-29(17-13-19-31(3)21-22-35-36(5,6)25-33(41)27-38(35,9)43)15-11-12-16-30(2)18-14-20-32(4)23-24-40-37(7,8)26-34(42)28-39(40,10)44-40/h11-21,23-24,33-34,41-43H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20+/t22?,33-,34-,38+,39+,40-/m0/s1
• InChI Key： PGYAYSRVSAJXTE-CLONMANBSA-N
• SMILES： O1[C@]2(C)C[C@H](CC(C)(C)[C@]12/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C=C1[C@@](C)(C[C@H](CC1(C)C)O)O)/C)/C)O

Computed Properties

• Exact Mass: 600.41786026g/mol
• Monoisotopic Mass: 600.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 200°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls
• Euonymus japonicus Thunb.

Additional information on all-trans-Neoxanthin

Comprehensive Overview of all-trans-Neoxanthin (CAS No. 30743-41-0): Properties, Benefits, and Applications

All-trans-Neoxanthin (CAS No. 30743-41-0) is a naturally occurring xanthophyll carotenoid, widely recognized for its role in photosynthesis and its potential health benefits. This compound, structurally characterized by its all-trans configuration and epoxy group, is found abundantly in green leafy vegetables, algae, and certain fruits. Its unique molecular structure contributes to its antioxidant properties, making it a subject of interest in nutraceutical and cosmetic research.

In recent years, the demand for natural antioxidants and plant-derived bioactive compounds has surged, driven by consumer awareness of oxidative stress and chronic diseases. All-trans-Neoxanthin stands out due to its ability to scavenge free radicals and modulate cellular signaling pathways. Studies suggest it may support eye health, skin protection, and immune function, aligning with trends like "clean label" supplements and sustainable skincare.

From a biochemical perspective, all-trans-Neoxanthin is synthesized in plants as a precursor to abscisic acid, a hormone involved in stress responses. Its epoxy-carotenoid structure enhances stability under light exposure, a feature leveraged in food fortification and photoprotective formulations. Researchers are also exploring its role in anti-inflammatory pathways, with potential applications in functional foods and nutricosmetics.

The industrial extraction of all-trans-Neoxanthin typically involves supercritical fluid chromatography or solvent-based methods from sources like spinach or microalgae. Advances in green chemistry have optimized yields while minimizing environmental impact—a key concern for eco-conscious consumers. Analytical techniques such as HPLC and LC-MS ensure purity, addressing regulatory standards for dietary supplements and cosmetic ingredients.

Market trends highlight growing interest in carotenoid synergy, where all-trans-Neoxanthin is combined with lutein or zeaxanthin for enhanced bioavailability. Frequently searched queries like "natural alternatives to synthetic antioxidants" or "plant-based vision support" reflect its commercial relevance. Additionally, its non-toxic profile positions it favorably in vegan formulations and clean beauty products.

Future research directions include elucidating its mechanisms in gut microbiota modulation and metabolic health. As the scientific community prioritizes bioactive compounds from sustainable sources, all-trans-Neoxanthin (CAS No. 30743-41-0) exemplifies the convergence of nutrition, biotechnology, and environmental stewardship—an exciting frontier for innovation.